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Introduction

The UZH1b Protein-Protein Interaction (PPI) System is a powerful and versatile tool for the
real-time, quantitative analysis of protein interactions in living cells. This system is based on a
split-luciferase complementation assay, where a luciferase enzyme is split into two non-
functional fragments. These fragments are fused to two proteins of interest. Upon interaction of
these proteins, the luciferase fragments are brought into close proximity, allowing them to refold
into their active conformation and generate a quantifiable luminescent signal. The intensity of
this signal is directly proportional to the strength of the protein-protein interaction.

Principle of the UZH1b System

The UZH1b system utilizes a genetically engineered luciferase that has been separated into
two subunits, termed UZH1b-N and UZH1b-C. Neither subunit possesses enzymatic activity on
its own. When these subunits are fused to two interacting proteins (Protein X and Protein Y),
the interaction brings the UZH1b-N and UZH1b-C fragments together, leading to the
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reconstitution of the active luciferase enzyme. In the presence of its substrate, the reconstituted
enzyme emits light, which can be measured using a luminometer.

Key Features and Applications

o Quantitative Analysis: The luminescent signal produced is proportional to the extent of
protein-protein interaction, allowing for the quantification of binding affinities and kinetics.

o Real-time Monitoring: The assay can be performed in living cells, enabling the dynamic
monitoring of PPIs in response to various stimuli or drug treatments.

¢ High-throughput Screening: The simple, plate-based format is amenable to high-throughput
screening of small molecule libraries to identify inhibitors or enhancers of specific PPIs.

o Versatility: The system can be applied to a wide range of protein interactions in various
cellular compartments.

Experimental Workflow Overview

The general workflow for a UZH1b-based PPI assay involves several key steps, from plasmid
construction to data analysis.
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Figure 1. General experimental workflow for the UZH1b PPI assay.
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Signaling Pathway Investigation Example

The UZH1b system can be employed to investigate signaling pathways. For instance, to study
the interaction between a receptor (Rec) and a downstream signaling protein (Sig) upon ligand
(L) stimulation.

Active State

interacts with reconstitutes luciferase

Ligand (L)

Luminescent Signal

Inactive State

Click to download full resolution via product page
Figure 2. Ligand-induced protein interaction detection using UZH1b.

Quantitative Data Summary

The following tables provide example data from experiments using the UZH1b system.

Table 1: Validation of a Known Protein-Protein Interaction
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Interacting Partners

Normalized Luminescence

Fold Change over Negative

(RLU) Control
p53-UZH1b-N + MDM2-
1,500,000 150
UZH1b-C
53-UZH1b-N + Empty-
P Py 10,000 1
UZH1b-C
Empty-UZH1b-N + MDM2-
12,000 1.2
UZH1b-C
Table 2: Dose-Response of a PPI Inhibitor
Inhibitor Concentration Normalized Luminescence o
% Inhibition
(HM) (RLU)
0 1,500,000 0
0.1 1,200,000 20
1 750,000 50
10 150,000 90
100 20,000 98.7

Experimental Protocols
Protocol 1: General Protocol for UZH1b PPI Assay

This protocol outlines the steps for a standard PPI assay using the UZH1b system in HEK293T

cells.

Materials:

e HEK?293T cells

e Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS)
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e Opti-MEM | Reduced Serum Medium

o Transfection reagent (e.g., Lipofectamine 3000)
e UZH1b-N and UZH1b-C expression vectors

o White, clear-bottom 96-well plates
 Luciferase substrate

e Luminometer

Procedure:

o Cell Seeding: a. One day prior to transfection, seed HEK293T cells in a white, clear-bottom
96-well plate at a density of 2 x 104 cells per well in 100 uL of DMEM with 10% FBS. b.
Incubate at 37°C in a 5% CO2 incubator overnight.

o Transfection: a. For each well, prepare a DNA-lipid complex. In one tube, dilute 50 ng of the
UZH1b-N plasmid and 50 ng of the UZH1b-C plasmid in 5 pL of Opti-MEM. b. In a separate
tube, dilute the transfection reagent according to the manufacturer's instructions in 5 pL of
Opti-MEM. c. Combine the diluted DNA and transfection reagent, mix gently, and incubate at
room temperature for 15-20 minutes. d. Add the 10 pL of the DNA-lipid complex to each well.
e. Incubate the plate at 37°C in a 5% CO2 incubator for 24-48 hours.

e Luminescence Measurement: a. Prepare the luciferase substrate according to the
manufacturer's protocol. b. Add the substrate to each well. c. Incubate at room temperature
for 10 minutes to allow the signal to stabilize. d. Measure the luminescence using a plate-
reading luminometer.

Protocol 2: High-Throughput Screening for PPI
Inhibitors

This protocol is designed for screening a compound library for inhibitors of a specific PPI.

Materials:
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» All materials from Protocol 1

e Compound library dissolved in DMSO

e Multi-channel pipette or automated liquid handling system
Procedure:

o Cell Seeding and Transfection: Follow steps 1 and 2 from Protocol 1.

o Compound Addition: a. 24 hours post-transfection, add the compounds from the library to the
cells at the desired final concentration. Include a DMSO-only control. b. Incubate for the
desired treatment time (e.g., 4-24 hours).

e Luminescence Measurement: Follow step 3 from Protocol 1.

o Data Analysis: a. Normalize the luminescence readings to the DMSO control. b. Calculate
the percent inhibition for each compound. c. Identify "hits" based on a predefined inhibition
threshold.

Logical Relationship for Hit Identification in HTS
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» To cite this document: BenchChem. [UZH1b System for Quantitative Analysis of Protein-
Protein Interactions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10828088/docs#uzh1b-system-for-quantitative-
analysis-of-protein-protein-interactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b10828088/docs?utm_src=pdf-body-img#uzh1b-system-for-quantitative-analysis-of-protein-protein-interactions
https://www.benchchem.com/product/b10828088/docs#uzh1b-system-for-quantitative-analysis-of-protein-protein-interactions
https://www.benchchem.com/product/b10828088/docs#uzh1b-system-for-quantitative-analysis-of-protein-protein-interactions
https://www.benchchem.com/product/b10828088/docs#uzh1b-system-for-quantitative-analysis-of-protein-protein-interactions
https://www.benchchem.com/product/b10828088/docs#uzh1b-system-for-quantitative-analysis-of-protein-protein-interactions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10828088?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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